N~1~-cycloheptyl-N~2~-(2,5-dichlorophenyl)-N~2~-(phenylsulfonyl)glycinamide

• IUPAC Name: 2-[N-(benzenesulfonyl)-2,5-dichloroanilino]-N-cycloheptylacetamide
• InChI: InChI=1S/C21H24Cl2N2O3S/c22-16-12-13-19(23)20(14-16)25(29(27,28)18-10-6-3-7-11-18)15-21(26)24-17-8-4-1-2-5-9-17/h3,6-7,10-14,17H,1-2,4-5,8-9,15H2,(H,24,26)
• InChI Key: DRBBTHMIVQWKAO-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)NC(=O)CN(C2=C(C=CC(=C2)Cl)Cl)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C21H24Cl2N2O3S
• Molecular Weight: 455.4 g/mol

Description

N~1~-cycloheptyl-N~2~-(2,5-dichlorophenyl)-N~2~-(phenylsulfonyl)glycinamide, also known as Compound A, is a novel small molecule inhibitor that has been extensively studied in recent years due to its potential therapeutic applications in various diseases such as cancer, inflammation, and autoimmune disorders.

Mechanism of Action

N~1~-cycloheptyl-N~2~-(2,5-dichlorophenyl)-N~2~-(phenylsulfonyl)glycinamide A exerts its effects by binding to and inhibiting the activity of various enzymes and proteins involved in signaling pathways and cellular processes. It has been shown to inhibit the activity of PI3K, Akt, mTOR, and ERK, which are key regulators of cell growth, proliferation, and survival. In addition, it can inhibit the activity of NF-κB, a transcription factor that regulates the expression of pro-inflammatory cytokines. By targeting these pathways, N~1~-cycloheptyl-N~2~-(2,5-dichlorophenyl)-N~2~-(phenylsulfonyl)glycinamide A can modulate cellular processes and reduce inflammation, making it a promising therapeutic agent.
Biochemical and Physiological Effects:
N~1~-cycloheptyl-N~2~-(2,5-dichlorophenyl)-N~2~-(phenylsulfonyl)glycinamide A has been shown to have a wide range of biochemical and physiological effects. In cancer cells, it can induce cell cycle arrest and apoptosis, leading to the inhibition of cell growth and proliferation. It can also inhibit angiogenesis, the process by which new blood vessels are formed, which is essential for tumor growth and metastasis. In addition, N~1~-cycloheptyl-N~2~-(2,5-dichlorophenyl)-N~2~-(phenylsulfonyl)glycinamide A has been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines and inhibiting the activation of immune cells. These effects make it a promising therapeutic agent for various diseases.

Advantages and Limitations for Lab Experiments

N~1~-cycloheptyl-N~2~-(2,5-dichlorophenyl)-N~2~-(phenylsulfonyl)glycinamide A has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified, making it suitable for further research and development. It has also been extensively studied in various preclinical models, providing a wealth of data on its mechanism of action and potential therapeutic applications. However, there are also limitations to using N~1~-cycloheptyl-N~2~-(2,5-dichlorophenyl)-N~2~-(phenylsulfonyl)glycinamide A in lab experiments. Its potency and efficacy may vary depending on the cell type and experimental conditions, and further studies are needed to optimize its use in different disease models.

Future Directions

There are several future directions for research on N~1~-cycloheptyl-N~2~-(2,5-dichlorophenyl)-N~2~-(phenylsulfonyl)glycinamide A. One area of interest is its potential applications in combination therapy, where it can be used in combination with other drugs to enhance its efficacy and reduce side effects. Another area of interest is its potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's, where it can modulate neuronal signaling pathways and reduce inflammation. Furthermore, there is also potential for the development of analogs and derivatives of N~1~-cycloheptyl-N~2~-(2,5-dichlorophenyl)-N~2~-(phenylsulfonyl)glycinamide A that can improve its potency and selectivity. These future directions hold promise for the continued research and development of N~1~-cycloheptyl-N~2~-(2,5-dichlorophenyl)-N~2~-(phenylsulfonyl)glycinamide A as a therapeutic agent.

Synthesis Methods

N~1~-cycloheptyl-N~2~-(2,5-dichlorophenyl)-N~2~-(phenylsulfonyl)glycinamide A can be synthesized through a multistep process that involves the reaction of 2,5-dichlorobenzoyl chloride with cycloheptylamine to form N~1~-cycloheptyl-N~2~-(2,5-dichlorophenyl)glycinamide. This intermediate is then reacted with phenylsulfonyl chloride to form the final product, N~1~-cycloheptyl-N~2~-(2,5-dichlorophenyl)-N~2~-(phenylsulfonyl)glycinamide. The synthesis of N~1~-cycloheptyl-N~2~-(2,5-dichlorophenyl)-N~2~-(phenylsulfonyl)glycinamide A has been optimized to achieve high yields and purity, making it suitable for further research and development.

Scientific Research Applications

N~1~-cycloheptyl-N~2~-(2,5-dichlorophenyl)-N~2~-(phenylsulfonyl)glycinamide A has been extensively studied for its potential therapeutic applications in various diseases. In cancer, it has been shown to inhibit the growth and proliferation of cancer cells by targeting multiple signaling pathways, including the PI3K/Akt/mTOR and MAPK/ERK pathways. In addition, N~1~-cycloheptyl-N~2~-(2,5-dichlorophenyl)-N~2~-(phenylsulfonyl)glycinamide A has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. It also has potential applications in autoimmune disorders such as rheumatoid arthritis and multiple sclerosis, where it can modulate the immune response and reduce inflammation.